Cas no 727676-37-1 (2-{4-methyl-9,15-dioxo-8-oxa-12,16-dithia-14-azatetracyclo8.7.0.0^{2,7}.0^{13,17}heptadeca-2(7),3,5,13(17)-tetraen-10-yl}acetic acid)

$2-{4-methyl-9,15-dioxo-8-oxa-12,16-dithia-14-azatetracyclo8.7.0.0^{2,7}.0^{13,17}heptadeca-2(7),3,5,13(17)-tetraen-10-yl}acetic acid structure$

727676-37-1 structure

Product Name:2-{4-methyl-9,15-dioxo-8-oxa-12,16-dithia-14-azatetracyclo8.7.0.0^{2,7}.0^{13,17}heptadeca-2(7),3,5,13(17)-tetraen-10-yl}acetic acid

CAS No:727676-37-1

MF:C₁₆H₁₃NO₅S₂

MW:363.408121824265

CID:6096882

PubChem ID:4973839

Update Time:2023-12-13

2-{4-methyl-9,15-dioxo-8-oxa-12,16-dithia-14-azatetracyclo8.7.0.0^{2,7}.0^{13,17}heptadeca-2(7),3,5,13(17)-tetraen-10-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-{4-methyl-9,15-dioxo-8-oxa-12,16-dithia-14-azatetracyclo8.7.0.0^{2,7}.0^{13,17}heptadeca-2(7),3,5,13(17)-tetraen-10-yl}acetic acid
- AKOS016302632
- SR-01000014605-1
- 727676-37-1
- 2-(4-methyl-9,15-dioxo-8-oxa-12,16-dithia-14-azatetracyclo[8.7.0.02,7.013,17]heptadeca-2(7),3,5,13(17)-tetraen-10-yl)acetic acid
- F1726-0167
- SR-01000014605
- 2-[10-METHYL-2,6-DIOXO-3,11B-DIHYDRO-2H,5H-CHROMENO[4',3':4,5]THIOPYRANO[2,3-D][1,3]THIAZOL-5(6H)-YL]ACETIC ACID
- 2-{4-methyl-9,15-dioxo-8-oxa-12,16-dithia-14-azatetracyclo[8.7.0.0^{2,7}.0^{13,17}]heptadeca-2(7),3,5,13(17)-tetraen-10-yl}acetic acid
- AKOS002230940
- 2-(10-methyl-2,6-dioxo-2,3,5,5a,6,11b-hexahydrochromeno[4',3':4,5]thiopyrano[2,3-d]thiazol-5a-yl)acetic acid
- HMS1654A12
- Inchi： 1S/C16H13NO5S2/c1-7-2-3-9-8(4-7)11-12-13(17-15(21)24-12)23-6-16(11,5-10(18)19)14(20)22-9/h2-4,11H,5-6H2,1H3,(H,17,21)(H,18,19)
- InChI Key： FDEASXJZLIXELR-UHFFFAOYSA-N
- SMILES： S1C2=C(C3C4C=C(C)C=CC=4OC(C3(CC(=O)O)C1)=O)SC(N2)=O

Computed Properties

Exact Mass: 363.02351486g/mol
Monoisotopic Mass: 363.02351486g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 24
Rotatable Bond Count: 2
Complexity: 663
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 143Å²

2-{4-methyl-9,15-dioxo-8-oxa-12,16-dithia-14-azatetracyclo8.7.0.0^{2,7}.0^{13,17}heptadeca-2(7),3,5,13(17)-tetraen-10-yl}acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1726-0167-2μmol	2-{4-methyl-9,15-dioxo-8-oxa-12,16-dithia-14-azatetracyclo[8.7.0.0^{2,7}.0^{13,17}]heptadeca-2(7),3,5,13(17)-tetraen-10-yl}acetic acid	727676-37-1	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1726-0167-5μmol	2-{4-methyl-9,15-dioxo-8-oxa-12,16-dithia-14-azatetracyclo[8.7.0.0^{2,7}.0^{13,17}]heptadeca-2(7),3,5,13(17)-tetraen-10-yl}acetic acid	727676-37-1	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1726-0167-10μmol	2-{4-methyl-9,15-dioxo-8-oxa-12,16-dithia-14-azatetracyclo[8.7.0.0^{2,7}.0^{13,17}]heptadeca-2(7),3,5,13(17)-tetraen-10-yl}acetic acid	727676-37-1	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1726-0167-20μmol	2-{4-methyl-9,15-dioxo-8-oxa-12,16-dithia-14-azatetracyclo[8.7.0.0^{2,7}.0^{13,17}]heptadeca-2(7),3,5,13(17)-tetraen-10-yl}acetic acid	727676-37-1	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1726-0167-1mg	2-{4-methyl-9,15-dioxo-8-oxa-12,16-dithia-14-azatetracyclo[8.7.0.0^{2,7}.0^{13,17}]heptadeca-2(7),3,5,13(17)-tetraen-10-yl}acetic acid	727676-37-1	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1726-0167-2mg	2-{4-methyl-9,15-dioxo-8-oxa-12,16-dithia-14-azatetracyclo[8.7.0.0^{2,7}.0^{13,17}]heptadeca-2(7),3,5,13(17)-tetraen-10-yl}acetic acid	727676-37-1	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1726-0167-3mg	2-{4-methyl-9,15-dioxo-8-oxa-12,16-dithia-14-azatetracyclo[8.7.0.0^{2,7}.0^{13,17}]heptadeca-2(7),3,5,13(17)-tetraen-10-yl}acetic acid	727676-37-1	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1726-0167-4mg	2-{4-methyl-9,15-dioxo-8-oxa-12,16-dithia-14-azatetracyclo[8.7.0.0^{2,7}.0^{13,17}]heptadeca-2(7),3,5,13(17)-tetraen-10-yl}acetic acid	727676-37-1	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1726-0167-5mg	2-{4-methyl-9,15-dioxo-8-oxa-12,16-dithia-14-azatetracyclo[8.7.0.0^{2,7}.0^{13,17}]heptadeca-2(7),3,5,13(17)-tetraen-10-yl}acetic acid	727676-37-1	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F1726-0167-10mg	2-{4-methyl-9,15-dioxo-8-oxa-12,16-dithia-14-azatetracyclo[8.7.0.0^{2,7}.0^{13,17}]heptadeca-2(7),3,5,13(17)-tetraen-10-yl}acetic acid	727676-37-1	90%+	10mg	$79.0	2023-05-17

2-{4-methyl-9,15-dioxo-8-oxa-12,16-dithia-14-azatetracyclo8.7.0.0^{2,7}.0^{13,17}heptadeca-2(7),3,5,13(17)-tetraen-10-yl}acetic acid Related Literature

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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
2. Elusive 2-aminofuran Diels–Alder substrates for a straightforward synthesis of polysubstituted anilines†

Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
3. Fate of nitrogen-15 in the subsequent growing season of greenhouse tomato plants (Lycopersicon esculentum Mill) as influenced by alternate partial root-zone irrigation

Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
4. Evolution study of photo-synthesized gold nanoparticles by spectral deconvolution model: a quantitative approach

Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
5. Evolution of calcium phosphate precipitation in hanging drop vapor diffusion by in situRaman microspectroscopy

Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212

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